1-(2-methyl-8,9-dihydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-7(6H)-yl)-2-(3-(trifluoromethyl)phenyl)ethanone

• IUPAC Name: 1-(4-methyl-2,3,7,11-tetrazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7-tetraen-11-yl)-2-[3-(trifluoromethyl)phenyl]ethanone
• InChI: InChI=1S/C19H17F3N4O/c1-12-7-17-23-10-14-11-25(6-5-16(14)26(17)24-12)18(27)9-13-3-2-4-15(8-13)19(20,21)22/h2-4,7-8,10H,5-6,9,11H2,1H3
• InChI Key: WURJGJLMUGTJQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C3=C(CN(CC3)C(=O)CC4=CC(=CC=C4)C(F)(F)F)C=NC2=C1
• Molecular Formula: C19H17F3N4O
• Molecular Weight: 374.4 g/mol

Description

1-(2-methyl-8,9-dihydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-7(6H)-yl)-2-(3-(trifluoromethyl)phenyl)ethanone is a useful research compound. Its molecular formula is C19H17F3N4O and its molecular weight is 374.367. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiviral Activity

Heterocyclic compounds, including pyrazolo and pyrimidine derivatives, have been synthesized and evaluated for their antiviral activities. For instance, some derivatives have shown promising results against viruses such as HSV1 and HAV-MBB, highlighting their potential in developing new antiviral agents (Attaby et al., 2006).

Anticancer Agents

Novel pyrazolyl and aminopyrimidine derivatives have been designed and synthesized, showing moderate to good cytotoxicity against various cancer cell lines, including HeLa, NCI-H460, and PC-3. These findings suggest their potential application in cancer therapy, particularly as anticancer agents (Alam et al., 2018).

Antimicrobial and Antibacterial Activities

Some synthesized heterocyclic compounds have exhibited moderate effects against bacterial and fungal species, indicating their usefulness in developing new antimicrobial and antibacterial agents (Abdel‐Aziz et al., 2008). Additionally, novel thiazolo-pyrimidine analogues have shown antimicrobial activities in docking studies, suggesting their application in treating bacterial infections (Bhadraiah et al., 2020).

Anti-Inflammatory and Antimicrobial Agents

A series of 7-trifluoromethylpyrazolo[1,5-a]pyrimidines have been synthesized and shown anti-inflammatory activity, with some compounds exhibiting comparable activity to standard drugs like Indomethacin. Furthermore, these compounds demonstrated promising antimicrobial activity against various bacteria and fungi, indicating their dual application in anti-inflammatory and antimicrobial therapies (Aggarwal et al., 2014).